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Compound of Interest

Compound Name: 4'-Bromovalerophenone

Cat. No.: B053498 Get Quote

This technical guide provides an in-depth overview of 4'-Bromovalerophenone, a key

derivative of Valerophenone. Tailored for researchers, scientists, and drug development

professionals, this document details its physicochemical properties, synthesis, spectral

characteristics, and its emerging role as a versatile intermediate in medicinal chemistry.

Introduction to Valerophenone and its Brominated
Derivative
Valerophenone (also known as butyl phenyl ketone) is an aromatic ketone that serves as a

fundamental building block in various chemical syntheses.[1][2][3] It is frequently utilized in

photochemical studies and has been identified as an inhibitor of the enzyme carbonyl

reductase.[2][4][5][6] Its structure, featuring a phenyl group attached to a pentanoyl backbone,

makes it a valuable precursor in the production of pharmaceuticals, fragrances, and as a

photoinitiator in polymer chemistry.[3][7]

4'-Bromovalerophenone is a derivative where a bromine atom is substituted at the para (4')

position of the phenyl ring.[4] This halogenation significantly alters the molecule's electronic

properties and reactivity, making it a crucial intermediate for further chemical modifications and

the development of novel compounds.[8] Its utility is particularly noted in synthetic chemistry

and forensic studies related to the synthesis of controlled substances.[8]
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The introduction of a bromine atom onto the valerophenone backbone results in distinct

physical and chemical properties. A summary and comparison of the key properties of

Valerophenone and 4'-Bromovalerophenone are presented below.

Property Valerophenone 4'-Bromovalerophenone

CAS Number 1009-14-9[1][9] 7295-44-5[4][10][11]

Molecular Formula C₁₁H₁₄O[1][9] C₁₁H₁₃BrO[4][10][11]

Molecular Weight 162.23 g/mol [9] 241.12 g/mol [4][10]

Appearance
Colorless to pale yellow

liquid[2][7]

Yellow crystalline powder or

solid[12][13][14]

Melting Point -9.4 °C[2] 34-36 °C[4][12][13][15]

Boiling Point 244-245 °C
168-169 °C (at 20 mmHg)[4]

[12][13][15]

Density 0.975 g/mL (at 20 °C) 1.291 g/cm³[4]

SMILES CCCCC(=O)c1ccccc1
CCCCC(=O)C1=CC=C(C=C1)

Br[4]

InChI Key
XKGLSKVNOSHTAD-

UHFFFAOYSA-N[9]

STYJKBMRWQQJIS-

UHFFFAOYSA-N[4][11]

Synthesis of 4'-Bromovalerophenone
The most common and reliable method for synthesizing 4'-Bromovalerophenone is through

the Friedel-Crafts acylation of bromobenzene.[8] This electrophilic aromatic substitution

reaction involves reacting bromobenzene with valeryl chloride in the presence of a Lewis acid

catalyst, such as aluminum chloride (AlCl₃).[16]

Caption: Workflow for the Friedel-Crafts acylation synthesis of 4'-Bromovalerophenone.

Detailed Experimental Protocol: Friedel-Crafts Acylation
The following protocol is a representative procedure adapted from established methods for

Friedel-Crafts reactions.[17][18]
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Materials:

Anhydrous aluminum chloride (AlCl₃)

Bromobenzene

Valeryl chloride

Dry dichloromethane (DCM, solvent)

Ice

3M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, separatory funnel,

rotary evaporator.

Procedure:

Setup: To a dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel,

add anhydrous aluminum chloride (1.1 eq) and dry dichloromethane. Cool the flask in an ice

bath.

Addition of Reactants: Slowly add bromobenzene (1.0 eq) to the stirred suspension.

Subsequently, add valeryl chloride (1.05 eq) dropwise from the dropping funnel over 30

minutes, maintaining the temperature below 10°C.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm

to room temperature. Stir for an additional 2-3 hours. Monitor the reaction progress using

Thin Layer Chromatography (TLC).
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Quenching: Once the reaction is complete, cool the flask again in an ice bath and slowly

pour the reaction mixture onto crushed ice mixed with concentrated HCl to decompose the

aluminum chloride complex.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the

organic layer sequentially with water, 3M HCl, saturated NaHCO₃ solution, and finally with

brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove

the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent (e.g., hexane or ethanol) or by column chromatography to yield pure 4'-
Bromovalerophenone.

Spectral Data Analysis
The structural identification of 4'-Bromovalerophenone is confirmed through various

spectroscopic techniques. A summary of available spectral data is provided below.
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Spectroscopic Data Observation

¹H NMR
Data available, shows characteristic peaks for

aromatic and aliphatic protons.

¹³C NMR
Data available, confirms the presence of 11

distinct carbon environments.[19]

GC-MS

The mass spectrum shows a top peak at m/z

183 and a second-highest peak at m/z 185,

characteristic of a monobrominated compound

due to the isotopic distribution of Bromine (⁷⁹Br

and ⁸¹Br).[19]

IR Spectroscopy

FTIR spectra are available, showing a strong

carbonyl (C=O) stretching band and peaks

corresponding to the aromatic ring.

UV-Vis Spectroscopy
The maximum absorbance (λmax) is reported at

325 nm in heptane.[12][13][14]

Note: Detailed spectra can often be accessed through databases such as PubChem and

SpectraBase.[19][20]

Applications in Drug Development and Research
4'-Bromovalerophenone is a valuable building block in organic synthesis, primarily due to the

reactivity of its functional groups: the ketone and the brominated aromatic ring.[8] These sites

allow for a diverse range of chemical transformations, making it a key intermediate in the

construction of more complex molecules with potential biological activity.[8]

Derivatives of 4'-Bromovalerophenone have been investigated for their potential as enzyme

inhibitors. Research suggests that compounds synthesized from this intermediate may exhibit

inhibitory effects on acetylcholinesterase and butyrylcholinesterase, which are significant

targets in the therapeutic strategy for neurodegenerative conditions like Alzheimer's disease.[8]

The valerophenone backbone can engage with hydrophobic pockets in proteins, while the

bromine atom can participate in halogen bonding or serve as a handle for further synthetic

modifications.[8]
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Caption: Role of 4'-Bromovalerophenone as a key intermediate in medicinal chemistry.

Conclusion
4'-Bromovalerophenone stands out as a highly valuable derivative of Valerophenone for the

scientific community. Its well-defined physicochemical properties, straightforward synthesis via

Friedel-Crafts acylation, and the dual reactivity offered by its ketone and bromophenyl moieties

make it an ideal starting material for synthetic projects. For professionals in drug development,

its utility as a scaffold for generating libraries of novel compounds positions it as a significant

tool in the ongoing search for new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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